Cas no 2171272-39-0 (5-bromo-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid)

5-Bromo-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid is a specialized Fmoc-protected amino acid derivative, primarily utilized in peptide synthesis. Its key structural features include a bromo-substituted benzoic acid moiety and an Fmoc-protected (S)-2-aminobutanamide group, offering selective reactivity for solid-phase peptide coupling strategies. The bromo substituent enhances versatility for further functionalization via cross-coupling reactions, while the Fmoc group ensures compatibility with standard deprotection protocols. This compound is particularly valuable in constructing complex peptide architectures, where precise side-chain modifications or orthogonal protection schemes are required. Its high purity and stability under typical peptide synthesis conditions make it a reliable intermediate for research applications in medicinal chemistry and bioconjugation.
5-bromo-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid structure
2171272-39-0 structure
Product Name:5-bromo-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid
CAS No:2171272-39-0
MF:C26H23BrN2O5
MW:523.375226259232
CID:6102556
PubChem ID:165804285
Update Time:2025-05-25

5-bromo-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid
    • 2171272-39-0
    • EN300-1493588
    • 5-bromo-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]benzoic acid
    • Inchi: 1S/C26H23BrN2O5/c1-2-22(24(30)28-23-12-11-15(27)13-20(23)25(31)32)29-26(33)34-14-21-18-9-5-3-7-16(18)17-8-4-6-10-19(17)21/h3-13,21-22H,2,14H2,1H3,(H,28,30)(H,29,33)(H,31,32)/t22-/m0/s1
    • InChI Key: KBOJJEIEXNNTFC-QFIPXVFZSA-N
    • SMILES: BrC1C=CC(=C(C(=O)O)C=1)NC([C@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

  • Exact Mass: 522.07903g/mol
  • Monoisotopic Mass: 522.07903g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 8
  • Complexity: 727
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 105Ų

5-bromo-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1493588-1.0g
5-bromo-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]benzoic acid
2171272-39-0
1g
$0.0 2023-06-05
Enamine
EN300-1493588-50mg
5-bromo-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]benzoic acid
2171272-39-0
50mg
$2829.0 2023-09-28
Enamine
EN300-1493588-100mg
5-bromo-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]benzoic acid
2171272-39-0
100mg
$2963.0 2023-09-28
Enamine
EN300-1493588-250mg
5-bromo-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]benzoic acid
2171272-39-0
250mg
$3099.0 2023-09-28
Enamine
EN300-1493588-500mg
5-bromo-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]benzoic acid
2171272-39-0
500mg
$3233.0 2023-09-28
Enamine
EN300-1493588-1000mg
5-bromo-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]benzoic acid
2171272-39-0
1000mg
$3368.0 2023-09-28
Enamine
EN300-1493588-2500mg
5-bromo-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]benzoic acid
2171272-39-0
2500mg
$6602.0 2023-09-28
Enamine
EN300-1493588-5000mg
5-bromo-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]benzoic acid
2171272-39-0
5000mg
$9769.0 2023-09-28
Enamine
EN300-1493588-10000mg
5-bromo-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]benzoic acid
2171272-39-0
10000mg
$14487.0 2023-09-28

5-bromo-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid Related Literature

Additional information on 5-bromo-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid

Comprehensive Overview of 5-bromo-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid (CAS No. 2171272-39-0)

5-bromo-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid (CAS No. 2171272-39-0) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a brominated aromatic moiety, makes it a valuable intermediate for constructing complex biomolecules. Researchers and chemists frequently search for this compound due to its role in solid-phase peptide synthesis (SPPS), a technique pivotal in drug discovery and bioconjugation.

The growing interest in peptide-based therapeutics has amplified the demand for high-purity intermediates like 5-bromo-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid. Recent advancements in cancer immunotherapy and targeted drug delivery systems have further highlighted its significance. For instance, the compound's bromo-substituted aromatic ring enables selective modifications, aligning with trends in precision medicine. Questions such as "Fmoc-protected amino acid derivatives applications" or "CAS 2171272-39-0 solubility and stability" are commonly explored in academic forums, reflecting its relevance in contemporary research.

From a synthetic perspective, the compound's chiral center ((2S)-configuration) ensures stereochemical control, a critical factor in designing bioactive peptides. Laboratories often prioritize its use in N-terminal modifications or side-chain functionalization, addressing challenges like racemization during coupling reactions. SEO-optimized queries like "buy 5-bromo-2-(2S)-Fmoc-aminobutanamidobenzoic acid" or "CAS 2171272-39-0 synthesis protocol" underscore its commercial and methodological importance.

Beyond peptides, this compound finds niche applications in material science, particularly in designing fluorescent probes leveraging the Fmoc group's UV activity. Its compatibility with green chemistry principles—such as minimal byproduct generation—resonates with industries focusing on sustainable synthesis. Discussions around "Fmoc deprotection conditions" or "brominated aromatic acids in drug design" further illustrate its interdisciplinary utility.

In summary, 5-bromo-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid (CAS No. 2171272-39-0) exemplifies the intersection of chemical innovation and biomedical demand. Its adaptability to evolving research paradigms—from high-throughput screening to biomaterials engineering—positions it as a cornerstone in modern synthetic chemistry.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk